Cas no 29745-56-0 (2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-)

2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- structure
29745-56-0 structure
Product Name:2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
CAS No:29745-56-0
MF:C6H6N4O3
MW:182.136840343475
CID:261735
PubChem ID:169078
Update Time:2025-04-19

2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6(3H)-Pteridinetrione,1,5,7,8-tetrahydro-
    • 1,5,7,8-tetrahydropteridine-2,4,6-trione
    • 6-HYDROXY-7,8-DIHYDROLUMAZINE
    • 7,8-Dihydro-6-hydroxylumazine
    • 2,4,6(3H)-Pteridinetrione, 1,5,7,8-tetrahydro-
    • DTXSID70183899
    • SCHEMBL11103297
    • 29745-56-0
    • Inchi: 1S/C6H6N4O3/c11-2-1-7-4-3(8-2)5(12)10-6(13)9-4/h1H2,(H,8,11)(H3,7,9,10,12,13)
    • InChI Key: XBQISFWWQWPDSV-UHFFFAOYSA-N
    • SMILES: O=C1CNC2=C(C(NC(N2)=O)=O)N1

Computed Properties

  • Exact Mass: 182.044
  • Monoisotopic Mass: 182.044
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 99.3Ų

Experimental Properties

  • Density: 1.71
  • Refractive Index: 1.68
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